4-(2-hydroxyethyliminomethyl)-3-methyl-2H-1,2-oxazol-5-one

• IUPAC Name: 4-(2-hydroxyethyliminomethyl)-3-methyl-2H-1,2-oxazol-5-one
• InChI: InChI=1S/C7H10N2O3/c1-5-6(4-8-2-3-10)7(11)12-9-5/h4,9-10H,2-3H2,1H3
• InChI Key: VERQDOCQSOEXHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)ON1)C=NCCO
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol

Description

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